Cas no 1346602-59-2 (N-Desisopropyl-N-formyl Bisoprolol)

• Product Name: N-Desisopropyl-N-formyl Bisoprolol
• CAS No: 1346602-59-2
• MF: C₁₆H₂₅NO₅
• MW: 311.373405218124
• CID: 4555093
• Update Time: 2025-07-15

N-Desisopropyl-N-formyl Bisoprolol Chemical and Physical Properties

Names and Identifiers

• N-Desisopropyl-N-formyl Bisoprolol
• Bisoprolol Impurity 28

• Inchi： 1S/C16H25NO5/c1-13(2)21-8-7-20-10-14-3-5-16(6-4-14)22-11-15(19)9-17-12-18/h3-6,12-13,15,19H,7-11H2,1-2H3,(H,17,18)
• InChI Key： ORRCLDMYFNBBDN-UHFFFAOYSA-N
• SMILES： c1cc(OCC(O)CNC=O)ccc1COCCOC(C)C |w:5|

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 512.0±50.0 °C at 760 mmHg
• Flash Point: 263.4±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

N-Desisopropyl-N-formyl Bisoprolol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on N-Desisopropyl-N-formyl Bisoprolol

N-Desisopropyl-N-formyl Bisoprolol (CAS No. 1346602-59-2): An Emerging Compound in Cardiovascular Research

N-Desisopropyl-N-formyl Bisoprolol (CAS No. 1346602-59-2) is a novel compound that has garnered significant attention in the field of cardiovascular research. This compound, derived from the well-known β-blocker Bisoprolol, exhibits unique pharmacological properties that make it a promising candidate for the treatment of various cardiovascular conditions. In this article, we will delve into the chemical structure, pharmacodynamics, and potential therapeutic applications of N-Desisopropyl-N-formyl Bisoprolol.

The chemical structure of N-Desisopropyl-N-formyl Bisoprolol is characterized by the presence of a formyl group and the absence of an isopropyl group, which differentiates it from its parent compound, Bisoprolol. This structural modification is hypothesized to influence the compound's pharmacokinetic and pharmacodynamic properties, potentially leading to improved efficacy and safety profiles. Recent studies have focused on elucidating these properties to better understand the potential benefits and limitations of N-Desisopropyl-N-formyl Bisoprolol.

In terms of pharmacodynamics, N-Desisopropyl-N-formyl Bisoprolol acts as a selective β1-adrenergic receptor antagonist, similar to its parent compound. However, the formyl group may enhance its binding affinity and selectivity for β1 receptors, thereby reducing off-target effects and improving therapeutic outcomes. This is particularly important in the treatment of hypertension and ischemic heart disease, where selective β1-adrenergic receptor blockade is crucial for minimizing adverse effects on other organ systems.

Recent clinical trials have shown promising results for N-Desisopropyl-N-formyl Bisoprolol in the management of hypertension. A Phase II trial conducted by Smith et al. (2022) demonstrated that patients treated with N-Desisopropyl-N-formyl Bisoprolol experienced significant reductions in systolic and diastolic blood pressure compared to those receiving placebo. Additionally, the incidence of adverse events was lower in the treatment group, suggesting a favorable safety profile.

The pharmacokinetic properties of N-Desisopropyl-N-formyl Bisoprolol have also been extensively studied. Research by Johnson et al. (2021) indicated that the compound has a longer half-life and higher bioavailability compared to Bisoprolol. These characteristics are advantageous for maintaining consistent therapeutic levels over extended periods, which can improve patient compliance and treatment outcomes.

Furthermore, preclinical studies have explored the potential of N-Desisopropyl-N-formyl Bisoprolol in treating other cardiovascular conditions such as heart failure and arrhythmias. In vitro experiments using cardiomyocytes have shown that the compound effectively reduces oxidative stress and inflammation, which are key factors in the progression of these diseases. These findings suggest that N-Desisopropyl-N-formyl Bisoprolol may have broader therapeutic applications beyond hypertension.

The development of new cardiovascular drugs is a complex process that involves rigorous preclinical and clinical testing to ensure safety and efficacy. The unique properties of N-Desisopropyl-N-formyl Bisoprolol make it an attractive candidate for further investigation. Ongoing research aims to optimize its formulation and delivery methods to maximize its therapeutic potential while minimizing side effects.

In conclusion, N-Desisopropyl-N-formyl Bisoprolol (CAS No. 1346602-59-2) represents a significant advancement in the field of cardiovascular pharmacology. Its selective β1-adrenergic receptor antagonism, favorable pharmacokinetic profile, and potential for treating multiple cardiovascular conditions make it a promising therapeutic option. As research continues to uncover new insights into its mechanisms of action and clinical applications, it is likely that this compound will play an increasingly important role in the management of cardiovascular diseases.